Cas no 878742-36-0 (3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)-)
878742-36-0 structure
Product Name:3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)-
CAS No:878742-36-0
MF:C10H10N2O2
MW:190.198602199554
CID:1914264
PubChem ID:68848079
Update Time:2025-04-21
3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)-
- 5-(1-cyano-1-methylethyl)nicotinic acid
- 878742-36-0
- EX-A7814M
- DB-340484
- SCHEMBL3942208
- 5-(2-Cyanopropan-2-yl)nicotinic acid
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- Inchi: 1S/C10H10N2O2/c1-10(2,6-11)8-3-7(9(13)14)4-12-5-8/h3-5H,1-2H3,(H,13,14)
- InChI Key: AXIADVRFUMDSMC-UHFFFAOYSA-N
- SMILES: OC(C1=CN=CC(=C1)C(C#N)(C)C)=O
Computed Properties
- Exact Mass: 190.074227566Da
- Monoisotopic Mass: 190.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 277
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74Ų
3-Pyridinecarboxylic acid, 5-(1-cyano-1-methylethyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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